Cas no 1154518-05-4 (jerantiphylline A)

• Product Name: jerantiphylline A
• CAS No: 1154518-05-4
• MF: C₂₂H₂₆N₂O₆
• MW: 414.451646327972
• CID: 2064220
• Update Time: 2025-04-21

jerantiphylline A Chemical and Physical Properties

Names and Identifiers

• jerantiphylline A

• Inchi： 1S/C22H26N2O6/c1-5-21(11-25)10-13(19(28)30-4)18-22(6-7-24(12(2)26)20(21)22)14-8-16(27)17(29-3)9-15(14)23-18/h8-9,11,20,23,27H,5-7,10H2,1-4H3/t20-,21+,22-/m0/s1
• InChI Key： CEHXBZBRVHEPPC-BDTNDASRSA-N
• SMILES： [C@]123C4C=C(O)C(OC)=CC=4NC1=C(C(OC)=O)C[C@@](C=O)(CC)[C@@H]2N(C(C)=O)CC3

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• XLogP3: 1.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyrrolocarbazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles Pyrrolocarbazoles